Cas no 41208-07-5 (Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-)

Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl- structure
41208-07-5 structure
Product Name:Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
CAS No:41208-07-5
MF:C25H30N2
MW:358.519106388092
CID:329033
PubChem ID:99342
Update Time:2025-04-19

Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2,4-trimethyl-6-[(2,2,4-trimethyl-1H-quinolin-6-yl)methyl]-1H-quinoline
    • Sensorad
    • 2,2,4,2',2',4'-hexamethyl-1,2,1',2'-tetrahydro-6,6'-m
    • 6,6'-Methylene bis(2,2,4-trimethyl-1,2-dihydroquinoline)
    • 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydrochinoline)
    • 6,6'-methylene-bis(2,2,4-trimethyl-1,2-dihydroquinoline)
    • Bis-(2,2,4-trimethyl-1,2-dihydro-[6]chinolyl)-methan
    • bis-(2,2,4-trimethyl-1,2-dihydro-[6]quinolyl)-methane
    • BRN 0323757
    • MTDQ
    • Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl)-
    • SMR000528793
    • 6,6'-METHYLENEBIS(2,2,4-TRIMETHYL-1,2-DIHYDROQUINOLINE)
    • SCHEMBL9450756
    • CHEMBL1440240
    • BIS(1,2-DIHYDRO-2,2,4-TRIMETHYL-6-QUINOLYL)METHANE
    • Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
    • DTXSID30194128
    • 41208-07-5
    • ADHZMOYUJKFKSE-UHFFFAOYSA-N
    • 4-23-00-01927 (Beilstein Handbook Reference)
    • NSC-217697
    • Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
    • NCGC00246775-01
    • 6BX61HE35O
    • UNII-6BX61HE35O
    • Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl-
    • 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydroquinoline)
    • MLS000756546
    • Quinoline, 6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
    • NSC217697
    • 6,6'-Methylenebis(1,2-dihydro-2,2,4-trimethylquinoline)
    • NSC 217697
    • Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
    • Inchi: 1S/C25H30N2/c1-16-14-24(3,4)26-22-9-7-18(12-20(16)22)11-19-8-10-23-21(13-19)17(2)15-25(5,6)27-23/h7-10,12-15,26-27H,11H2,1-6H3
    • InChI Key: ADHZMOYUJKFKSE-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(=CC=2C(C)=CC1(C)C)CC1C=CC2=C(C=1)C(C)=CC(C)(C)N2

Computed Properties

  • Exact Mass: 358.2411
  • Monoisotopic Mass: 358.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 1.1393 (rough estimate)
  • Melting Point: 84.5°C
  • Boiling Point: 480.93°C (rough estimate)
  • Flash Point: 311.9°C
  • Refractive Index: 1.7620 (estimate)
  • PSA: 24.06
  • LogP: 6.76820
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd